Cas no 1246888-03-8 (2-(2-isocyanatoethyl)naphthalene)

• Product Name: 2-(2-isocyanatoethyl)naphthalene
• CAS No: 1246888-03-8
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 6071607
• PubChem ID: 53958967
• Update Time: 2025-10-22

2-(2-isocyanatoethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)naphthalene
• EN300-1843476
• 1246888-03-8
• SCHEMBL3716318

• Inchi： 1S/C13H11NO/c15-10-14-8-7-11-5-6-12-3-1-2-4-13(12)9-11/h1-6,9H,7-8H2
• InChI Key： JJPJRJGLSOHSTJ-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(2-isocyanatoethyl)naphthalene

Introduction to 2-(2-isocyanatoethyl)naphthalene (CAS No: 1246888-03-8)

2-(2-isocyanatoethyl)naphthalene, identified by the Chemical Abstracts Service Number (CAS No) 1246888-03-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of isocyanate-functionalized naphthalene derivatives, which are widely explored for their unique reactivity and potential applications in polymer chemistry, drug synthesis, and material science. The presence of an isocyanate group (-NCO) at the 2-position of the ethyl chain extending from the naphthalene core makes it a versatile intermediate for various chemical transformations.

The naphthalene scaffold, a polycyclic aromatic hydrocarbon, provides a stable aromatic backbone that enhances the compound's thermal stability and chemical resistance. This structural feature, combined with the reactive isocyanate moiety, allows 2-(2-isocyanatoethyl)naphthalene to participate in a broad range of synthetic pathways, including polymerization reactions, urethane formation, and cross-linking processes. These properties make it particularly valuable in the development of advanced materials such as high-performance coatings, adhesives, and elastomers.

In recent years, the pharmaceutical industry has shown increasing interest in isocyanate-functionalized compounds due to their potential as building blocks for bioactive molecules. The isocyanatoethyl side chain in 2-(2-isocyanatoethyl)naphthalene offers a reactive site for further functionalization, enabling the synthesis of complex drug candidates. For instance, researchers have explored its utility in constructing peptidomimetics and heterocyclic scaffolds that mimic natural bioactive peptides. These efforts align with the growing trend toward rational drug design, where structural modifications are meticulously tailored to optimize biological activity.

One of the most compelling applications of 2-(2-isocyanatoethyl)naphthalene lies in its role as a monomer for synthesizing polyurethane-based polymers. The isocyanate group readily reacts with hydroxyl-functionalized compounds to form stable urethane linkages, resulting in polymers with tailored mechanical properties and thermal resistance. Recent studies have demonstrated its use in creating biodegradable polyurethanes for medical implants and sustainable packaging materials. These advancements underscore the compound's importance in developing environmentally friendly solutions without compromising performance.

The reactivity of 2-(2-isocyanatoethyl)naphthalene also extends to its use as a cross-linking agent in polyurethane foams and elastomers. By introducing this compound into formulations, manufacturers can achieve materials with enhanced durability and flexibility. Such applications are particularly relevant in industries requiring lightweight yet robust materials, such as automotive manufacturing and aerospace engineering. The ability to fine-tune the properties of these polymers through controlled polymerization reactions highlights the compound's versatility as a chemical intermediate.

From a synthetic chemistry perspective, 2-(2-isocyanatoethyl)naphthalene serves as a valuable tool for exploring new reaction pathways and methodologies. Its unique structure allows chemists to investigate novel catalytic systems and reaction conditions that could improve efficiency and selectivity in organic synthesis. For example, recent research has focused on developing transition-metal-catalyzed reactions that facilitate the incorporation of this compound into larger molecular frameworks. Such innovations not only expand the synthetic toolbox but also contribute to greener chemistry practices by reducing waste and energy consumption.

The biological activity of derivatives derived from 2-(2-isocyanatoethyl)naphthalene has also been extensively studied. Researchers have synthesized various analogs to evaluate their potential as pharmacological agents. Initial findings suggest that certain modifications can enhance binding affinity to biological targets, making them promising candidates for therapeutic development. While further research is needed to fully elucidate their mechanisms of action, these studies highlight the compound's potential as a scaffold for drug discovery programs targeting neurological disorders and inflammatory conditions.

The industrial significance of CAS No: 1246888-03-8, or 2-(2-isocyanatoethyl)naphthalene, cannot be overstated. Its role in advancing material science and pharmaceutical research underscores its importance as a chemical building block with far-reaching implications. As scientists continue to uncover new applications and refine synthetic strategies, this compound will undoubtedly remain at the forefront of innovation across multiple disciplines.